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Compound of Interest

Compound Name: 2-Chlorophenylglycine

Cat. No.: B1296332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Chlorophenylglycine, a key intermediate in the synthesis of pharmaceuticals,
notably the antiplatelet agent Clopidogrel.[1][2][3] This document is intended to serve as a
valuable resource for researchers, scientists, and drug development professionals by
presenting key data, detailed experimental protocols, and logical workflows to facilitate its
application in research and development.

Core Physicochemical Data

The physicochemical properties of 2-Chlorophenylglycine are fundamental to its handling,
formulation, and reactivity. The following tables summarize the key quantitative data available
for this compound. It is important to note that 2-Chlorophenylglycine can exist as a racemic
mixture (DL-form) or as individual enantiomers (D- and L-forms), which may influence its
physical properties.[2]
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Identifier Value Source

2-amino-2-(2-
IUPAC Name ) ] [415116]
chlorophenyl)acetic acid

DL-o-Chlorophenylglycine, DL-
Synonyms alpha-Amino-2- [2]

chlorophenylacetic acid

141196-64-7 (racemic), 88744-
CAS Number [11051[7]
36-9, 86169-24-6 (D-form)

Molecular Formula CsHsCINO:2 [21[41[5]

Molecular Weight 185.61 g/mol [2][4][5]
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Property Value Notes Source
Melting Point 182.9 °C [5]
185.4-186.8 °C [3][8]

186 °C (decomposes) [9]

190-200 °C
May vary [2]
(decomposes)
197-199 °C [10]
218-220 °C For S-(+)-2-(2-Chloro (1]
(decomposes) Phenyl)Glycine
N _ 318.8 °C at 760
Boiling Point [4]
mmHg
Density 1.392 g/cm3 [4]
pKa 1.69 +0.10 Predicted [11]
LogP 1.54 Predicted [9]

Slightly soluble in
- water; soluble in dilute o
Solubility ) Qualitative [2]
agueous acids and

alkalis.

Role in Pharmaceutical Synthesis

2-Chlorophenylglycine is a critical chiral building block in the synthesis of several active
pharmaceutical ingredients (APIs).[2] Its most prominent role is in the production of
Clopidogrel, where the (S)-enantiomer is a key precursor. The following diagram illustrates a
simplified synthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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